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Compound of Interest

Compound Name: Proxazole

Cat. No.: B10762789

Disclaimer: Publicly available scientific literature on the specific analgesic properties and
mechanism of action of Proxazole is limited. This guide synthesizes the available information
and provides a framework for its investigation based on its classification as a smooth muscle
relaxant and its use in functional gastrointestinal disorders. The experimental protocols and
signaling pathways described are based on established methodologies for evaluating visceral
analgesics and should be considered illustrative.

Introduction

Proxazole is a compound identified as an analgesic and anti-inflammatory agent, primarily
indicated for functional gastrointestinal disorders.[1] Its chemical structure features a 1,2,4-
oxadiazole core. While detailed mechanistic studies on its analgesic properties are not
extensively documented in publicly accessible literature, its therapeutic application suggests a
primary role in alleviating visceral pain, likely through modulation of smooth muscle contractility.
This technical guide provides a comprehensive overview of the potential analgesic properties
of Proxazole, detailing its chemical characteristics, hypothesized mechanism of action, and
methodologies for its preclinical and clinical investigation.

Chemical and Physical Properties
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Property Value Source

(RS)-N,N-diethyl-2-[3-(1-
IUPAC Name phenylpropyl)-1,2,4-oxadiazol- [1]
5-yllethanamine

Molecular Formula C17H25N30 [1]
Molar Mass 287.407 g-mol-1 [1]
CAS Number 5696-09-3 [1]

AO03AXO07 (Other drugs for
ATC Code functional gastrointestinal

disorders)

Hypothesized Mechanism of Action and Signaling
Pathways

Given its use in functional gastrointestinal disorders, the analgesic effect of Proxazole is likely
linked to its properties as a smooth muscle relaxant. Visceral pain is often associated with
distension and abnormal contractility of hollow organs. By promoting smooth muscle relaxation,
Proxazole may reduce the mechanical stimuli that activate nociceptors in the gut wall.

The precise molecular targets of Proxazole are not well-elucidated. However, many smooth
muscle relaxants act by modulating intracellular calcium levels or through cyclic nucleotide
signaling pathways. A plausible hypothesized signaling pathway for Proxazole's action on
visceral smooth muscle is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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